Cas no 1067-20-5 (Pentane, 3,3-diethyl-)

Pentane, 3,3-diethyl- structure
Pentane, 3,3-diethyl- structure
Product Name:Pentane, 3,3-diethyl-
CAS No:1067-20-5
MF:C9H20
MW:128.255103111267
CID:184380
PubChem ID:14020
Update Time:2025-04-19

Pentane, 3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 3,3-diethyl-
    • 3 3-DIETHYL PENTANE
    • 3,3-Diaethyl-pentan
    • 3,3-Diethyl-pentan
    • 3,3-diethyl-pentane
    • 3,3-Diethylpentane1000µg
    • Pentane,3,3-diethyl
    • Pentane,3-diethyl
    • Tetraaethylmethan
    • Tetraethylmethane
    • pentane,3,3-diethyl-
    • 3 3-DIETHYL PENTANE 99%
    • NSC74182
    • UNII-K2SWY952L9
    • AKOS006274860
    • NSC 74182
    • 3,3-DIETHYLPENTANE
    • Pentane,3-diethyl-
    • NSC-74182
    • 1067-20-5
    • K2SWY952L9
    • Q5806920
    • InChI=1/C9H20/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H
    • DTXSID1073941
    • BGXXXYLRPIRDHJ-UHFFFAOYSA-N
    • Inchi： 1S/C9H20/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3
    • InChI Key： BGXXXYLRPIRDHJ-UHFFFAOYSA-N
    • SMILES： C(CC)(CC)(CC)CC

Computed Properties

  • Exact Mass: 128.15700
  • Monoisotopic Mass: 128.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 42.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.7500
  • Melting Point: -33.03°C
  • Boiling Point: 146.19°C
  • Refractive Index: 1.4184
  • PSA: 0.00000
  • LogP: 3.61280

Pentane, 3,3-diethyl- Security Information

  • Safety Term：A very dangerous fire and explosion hazard when exposed to heat or flame; can react vigorously with oxidizing materials. When heated to decomposition it emits acrid smoke and fumes.

Pentane, 3,3-diethyl- Customs Data

  • HS CODE：2901100000
  • Customs Data：

    China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Pentane, 3,3-diethyl- Related Literature

  • 1. CLXX.—3 : 3-Diethylpentane (tetraethylmethane)
    Gilbert T. Morgan,Sydney Raymond Carter,Albert E. Duck J. Chem. Soc. Trans. 1925 127 1252
  • 2. Interactions in alkane systems by depolarized Rayleigh scattering and calorimetry. Part 1.—Orientational order and condensation effects in n-hexadecane + hexane and nonane isomers
    Pierre Tancrède,Pierre Bothorel,Pierre de St. Romain,Donald Patterson J. Chem. Soc. Faraday Trans. 2 1977 73 15
  • 3. Dependence of the viscosity of liquid 3,3-diethylpentane, mercury, argon and methane on thermal pressure over a wide PVT range
    Thomas Grindley J. Chem. Soc. Faraday Trans. 1 1979 75 2295
  • 4. Some thermodynamic properties of compounds of the formula MX4. Part II. Tetra-alkyl compounds
    L. A. K. Staveley,J. B. Warren,H. P. Paget,D. J. Dowrick J. Chem. Soc. 1954 1992
  • 5. Effects of molecular flexibility and shape on the excess enthalpies and heat capacities of alkane systems
    Pierre de St. Romain,Huu Tra Van,Donald Patterson J. Chem. Soc. Faraday Trans. 1 1979 75 1700

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